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cis-3,5-Dimethylpiperidine Hydrochloride: Technical Profile & Applications

Executive Summary

cis-3,5-Dimethylpiperidine hydrochloride (CAS: 37087-93-7) is a high-value alicyclic amine
intermediate used extensively in pharmaceutical synthesis, agrochemical development, and
materials science (specifically zeolite templating). Distinguished by its specific stereochemistry,
the cis-isomer offers a unique "meso" scaffold that provides precise steric control in drug
design without introducing chirality-related regulatory complexities. This guide details its
physicochemical properties, stereoselective synthesis, and critical role as a pharmacophore
and structure-directing agent (SDA).

Chemical Identity & Stereochemical Analysis

The 3,5-dimethylpiperidine system possesses two stereocenters at the C3 and C5 positions.[1]
[2] However, the symmetry of the molecule dictates its chirality:[3]
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e cis-Isomer (Meso): The substituents are on the same side of the ring.[3] It possesses a plane
of symmetry passing through the nitrogen and C4 atoms, making it optically inactive
(achiral).

 trans-lsomer (Racemic): The substituents are on opposite sides.[2] It exists as a pair of
enantiomers (

and
).

Conformational Dynamics

The cis-isomer exists in a dynamic equilibrium between two chair conformations.[3] The
diequatorial conformer is thermodynamically favored by

5.5 kcal/mol over the diaxial conformer because it avoids severe 1,3-diaxial steric interactions
between the methyl groups and the axial hydrogens.

Table 1: Chemical Identifiers

Property Detail

IUPAC Name cis-3,5-Dimethylpiperidine hydrochloride
CAS Number (HCI Salt) 37087-93-7

CAS Number (Free Base) 14446-75-4 (cis specific); 35794-11-7 (mix)

| Molecular Formula | C

H
N

HCI | | Molecular Weight | 149.66 g/mol (Salt); 113.20 g/mol (Base) | | SMILES |
C[C@H]1CNC1.CI |[4][5][6]

Physicochemical Properties
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The hydrochloride salt significantly alters the handling properties compared to the volatile free
base.

Table 2: Comparative Properties

Property Free Base (Liquid) Hydrochloride Salt (Solid)
] o White to off-white

Appearance Colorless, fuming liquid . .

crystalline solid

MP: >280°C
Boiling/Melting Point BP: 144°C ]

(sublimes/decomposes)
Density 0.853 g/mL N/A (Solid)

B Miscible in organics (EtOH, Highly soluble in water, MeOH,;
Solubility ) )
Et20) insoluble in Et20

pKa (Conj. Acid) ~10.5 N/A

| Hygroscopicity | Low | Moderate (Store under desiccant) |

Synthesis & Purification Protocol

The industrial synthesis involves the catalytic hydrogenation of 3,5-lutidine (3,5-
dimethylpyridine).[7] This process yields a diastereomeric mixture favoring the cis-isomer under
specific conditions.

Workflow Diagram

Xture Fractional Distillation Isolate cis-base HCI Salt Formation cis-3,5-Dimethylpiperidine HCI
0:20) or Crystallization (HCl in Et20) (>98% Purity)

3,5-Lutidine + H2 Hydrogenation Crud
(Precursor) (Ru/C, 190°C, 50 atm H2) (cis:tra

Click to download full resolution via product page

Figure 1: Synthetic pathway from 3,5-lutidine to the hydrochloride salt.

Detailed Protocol
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e Hydrogenation:

o Reagents: 3,5-Lutidine, 5% Ru/Alngcontent-ng-c3932382896="" _nghost-ng-
€1874552323="" class="inline ng-star-inserted">

O
catalyst.

o Conditions: High pressure reactor, 190-200°C, 50 bar H

pressure.

o Mechanism: Heterogeneous catalysis reduces the aromatic ring. The cis isomer is
kinetically favored on the catalyst surface.

e |somer Separation:
o The crude mixture typically contains 80% cis and 20% trans.

o Method: Fractional distillation is effective due to slight boiling point differences.
Alternatively, selective crystallization of the cis-isomer can be achieved by forming specific
salts (e.g., with non-chiral acids) before converting to HCI.

e Salt Formation (HCI):
o Dissolve the purified cis-free base in dry diethyl ether or dioxane.

o Slowly add 4M HCI in dioxane at 0°C under N

o The white precipitate is filtered, washed with cold ether, and dried under vacuum.

Analytical Characterization

Verification of the cis-isomer (meso) versus the trans-isomer (racemic) is critical.

« HNMR (CDCI
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o Symmetry: The cis-isomer displays a simplified spectrum due to the plane of symmetry.
o Methyl Groups: Appear as a sharp doublet at

~0.9 ppm.
o Ring Protons: Distinct axial/equatorial coupling patterns (
~11-13 Hz) confirm the chair conformation.
e CNMR:

o The cis-isomer shows fewer signals than the trans-isomer due to magnetic equivalence of
C2/C6 and C3/C5.

o Key Shift: Methyl carbons typically resonate around

19-20 ppm.

Applications in Research & Industry
A. Zeolite Synthesis (SSZ-39)

The cis-isomer (often as the quaternary ammonium hydroxide) acts as a Structure Directing
Agent (SDA) for the synthesis of SSZ-39 (AEI framework), a copper-exchanged zeolite used in
Selective Catalytic Reduction (SCR) of NO

emissions.

e Mechanism: The rigid, bulky shape of the dimethylpiperidine fits precisely into the zeolite
cages, directing the crystallization of the specific pore structure.

B. Medicinal Chemistry

It serves as a lipophilic, steric scaffold in drug design:

e Local Anesthetics: Analogs of ropivacaine/bupivacaine where the piperidine ring is
substituted to alter lipophilicity and duration of action.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Peptidomimetics: Used to constrain the conformation of peptide backbones, improving
metabolic stability.

o Sigma Receptor Ligands: The dimethyl substitution pattern enhances selectivity for
-1 receptors over

-2.

C. Corrosion Inhibition

The free base and its salts are effective corrosion inhibitors for iron in acidic media (HCI),
forming a protective adsorption layer on the metal surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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